Cas no 2137606-08-5 ({2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine)

• Product Name: {2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine
• CAS No: 2137606-08-5
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 6271885
• PubChem ID: 165489631
• Update Time: 2025-07-17

{2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {2-[2-(methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine
• 2137606-08-5
• EN300-800443
• {2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine

• Inchi： 1S/C15H25NO/c1-5-15(2,3)16-11-10-13-8-6-7-9-14(13)12-17-4/h6-9,16H,5,10-12H2,1-4H3
• InChI Key： ZSRISTGSKUBBBN-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=CC=1CCNC(C)(C)CC

Computed Properties

• Exact Mass: 235.193614421g/mol
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on {2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine

Research Briefing on {2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine (CAS: 2137606-08-5)

In recent years, the compound {2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine (CAS: 2137606-08-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of {2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine. Preliminary in vitro and in vivo experiments suggest that this compound exhibits notable activity as a modulator of specific neurotransmitter systems, particularly those involving serotonin and dopamine receptors. These findings have sparked interest in its potential applications for treating neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease.

One of the key advancements in the study of this compound is the development of novel synthetic routes to improve yield and purity. Researchers have reported optimized protocols that leverage advanced catalytic systems and green chemistry principles, ensuring scalability for potential industrial production. Additionally, structural analogs of {2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into the molecular determinants of its biological activity.

Recent pharmacokinetic studies have further characterized the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Data indicate favorable bioavailability and brain penetration, supporting its potential as a central nervous system (CNS) therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active investigation. Ongoing preclinical trials aim to address these issues while evaluating efficacy and safety in relevant disease models.

In conclusion, {2-[2-(Methoxymethyl)phenyl]ethyl}(2-methylbutan-2-yl)amine represents a promising candidate for further drug development. Its unique pharmacological profile and synthetic accessibility make it a valuable subject of study in the quest for novel therapeutics. Future research directions may include clinical translation, formulation optimization, and exploration of additional therapeutic indications. This briefing underscores the importance of continued investment in the study of this compound to unlock its full potential in the pharmaceutical landscape.